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Compound of Interest

Compound Name: Ethyl 6,8-dichlorooctanoate

Cat. No.: B143167

Introduction

Ethyl 6,8-dichlorooctanoate is a versatile chemical intermediate with significant applications
in the pharmaceutical industry.[1][2][3] This chlorinated fatty acid ester serves as a crucial
building block in the synthesis of various bioactive molecules, most notably a-lipoic acid (also
known as thioctic acid), a potent antioxidant used in the management of diabetic neuropathy
and other conditions.[4][5][6] Its unique structure, featuring two chlorine atoms at the 6 and 8
positions, allows for a range of chemical transformations, making it a valuable precursor for
drug development.[2] This document provides detailed application notes and experimental
protocols for the use of Ethyl 6,8-dichlorooctanoate in pharmaceutical synthesis, intended for
researchers, scientists, and professionals in drug development.

Physicochemical Properties

A clear, colorless to pale yellow oil, Ethyl 6,8-dichlorooctanoate is characterized by the
following properties:
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Property Value Reference
CAS Number 1070-64-0 [1][4]
Molecular Formula C10H18CI202 [11[7]
Molecular Weight 241.15 g/mol [1]

Boiling Point 109 °C at 0.7 Torr [1][4]
Density 1.107 g/mL at 25 °C [1]14]

N Slightly soluble in Chloroform
Solubility [1][4]
and Ethyl Acetate

Core Application: Synthesis of a-Lipoic Acid

The primary application of Ethyl 6,8-dichlorooctanoate is as a key starting material for the
synthesis of a-lipoic acid.[4][8][9][10] The synthesis generally involves the formation of the
dithiolane ring by reacting Ethyl 6,8-dichlorooctanoate with a sulfur source, followed by
hydrolysis of the ethyl ester to yield the final carboxylic acid.

Synthetic Pathway Overview

The conversion of Ethyl 6,8-dichlorooctanoate to a-lipoic acid can be visualized as a two-
step process: vulcanization to form ethyl lipoate, followed by hydrolysis.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-ethyl-6-8-dichlorooctanoate-properties-synthesis-sourcing-fy
https://www.homesunshinepharma.com/sale-43332492-ethyl-6-8-dichlorooctanoate-oil-cas-1070-64-0-organic-intermediate.html
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-ethyl-6-8-dichlorooctanoate-properties-synthesis-sourcing-fy
https://alentris.org/products/t/thioctic-acid/ethyl-68-dichlorooctanoate/
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-ethyl-6-8-dichlorooctanoate-properties-synthesis-sourcing-fy
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-ethyl-6-8-dichlorooctanoate-properties-synthesis-sourcing-fy
https://www.homesunshinepharma.com/sale-43332492-ethyl-6-8-dichlorooctanoate-oil-cas-1070-64-0-organic-intermediate.html
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-ethyl-6-8-dichlorooctanoate-properties-synthesis-sourcing-fy
https://www.homesunshinepharma.com/sale-43332492-ethyl-6-8-dichlorooctanoate-oil-cas-1070-64-0-organic-intermediate.html
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-ethyl-6-8-dichlorooctanoate-properties-synthesis-sourcing-fy
https://www.homesunshinepharma.com/sale-43332492-ethyl-6-8-dichlorooctanoate-oil-cas-1070-64-0-organic-intermediate.html
https://www.benchchem.com/product/b143167?utm_src=pdf-body
https://www.homesunshinepharma.com/sale-43332492-ethyl-6-8-dichlorooctanoate-oil-cas-1070-64-0-organic-intermediate.html
https://www.yghuataihealth.com/products/ethyl-6-8-dichlorooctanoate-1070-64-0.html
https://www.oceanicpharmachem.com/product-detail/999/11
https://writeupcafe.com/ethyl-6-8-dichlorooctanoate-wholesale1
https://www.benchchem.com/product/b143167?utm_src=pdf-body
https://www.benchchem.com/product/b143167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Ethyl 6,8-dichlorooctanoate

Vulcanization
e.g., Na2s, S)

Ethyl Lipoate

Hydrolysis
(e.g., NaOH, H+)

a-Lipoic Acid

Preparation of Sodium Polysulfide

[Dissolve Na2S and Sulfur in wateD
Heat to 82°C

Synthesis of Ethyl Lipoate
Add Ethyl 6,8-dichlorooctanoate
and Tetrabutylammonium Bromide

:

[Slowly add Sodium Polysulfide solutior)

React for 5 hours
Gool to 65°C and separate Iayers]

Hydr&lysis

Add NaOH and Tetrabutylammonium Bromide
to Ethyl Lipoate layer

Heat to 50-80°C

Work-up and

Purification

Suction filter

[Acidify filtrate to pH = 2]
Gilter and dry crude a-lipoic acitD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pharmaceutical Synthesis: A Detailed Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b143167#application-of-ethyl-6-8-
dichlorooctanoate-in-pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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